Cas no 1823899-17-7 (Methyl 6-methyl-1,2,3,4-tetrahydroquinoline-8-carboxylate)

• Product Name: Methyl 6-methyl-1,2,3,4-tetrahydroquinoline-8-carboxylate
• CAS No: 1823899-17-7
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 5743433
• PubChem ID: 72183362
• Update Time: 2025-05-22

Methyl 6-methyl-1,2,3,4-tetrahydroquinoline-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• A908066
• EN300-376543
• Methyl6-methyl-1,2,3,4-tetrahydroquinoline-8-carboxylate
• 1823899-17-7
• Methyl 6-methyl-1,2,3,4-tetrahydroquinoline-8-carboxylate

• Inchi： 1S/C12H15NO2/c1-8-6-9-4-3-5-13-11(9)10(7-8)12(14)15-2/h6-7,13H,3-5H2,1-2H3
• InChI Key： YXWYKAYGBSMNOS-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC(C)=CC2=C1NCCC2)=O

Computed Properties

• Exact Mass: 205.110278721g/mol
• Monoisotopic Mass: 205.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38.3Ų

Methyl 6-methyl-1,2,3,4-tetrahydroquinoline-8-carboxylate Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on Methyl 6-methyl-1,2,3,4-tetrahydroquinoline-8-carboxylate

Comprehensive Overview of Methyl 6-methyl-1,2,3,4-tetrahydroquinoline-8-carboxylate (CAS No. 1823899-17-7)

Methyl 6-methyl-1,2,3,4-tetrahydroquinoline-8-carboxylate (CAS No. 1823899-17-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This tetrahydroquinoline derivative is characterized by a methyl ester group at the 8-position and a methyl substituent at the 6-position, making it a versatile intermediate in synthetic chemistry. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and antioxidant agents.

The compound's molecular framework aligns with the growing demand for heterocyclic compounds in modern medicinal chemistry. Its tetrahydroquinoline core is a privileged scaffold found in numerous bioactive molecules, which explains its relevance in high-throughput screening and structure-activity relationship (SAR) studies. Recent trends in AI-driven drug design have further highlighted the importance of such derivatives, as computational models prioritize structurally diverse compounds for targeted therapy development.

From a synthetic perspective, Methyl 6-methyl-1,2,3,4-tetrahydroquinoline-8-carboxylate is often synthesized via multicomponent reactions or catalytic hydrogenation of corresponding quinoline precursors. Its ester functionality offers opportunities for further derivatization, making it a valuable building block for custom synthesis projects. Laboratories focusing on green chemistry are also investigating solvent-free or microwave-assisted synthesis routes to improve the compound's sustainability profile.

Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and HPLC purity analysis. These methods ensure batch-to-batch consistency, which is critical for preclinical research applications. The compound's lipophilicity parameters (logP) and hydrogen bonding capacity make it particularly interesting for blood-brain barrier permeability studies, a hot topic in neuropharmacology research.

In material science, derivatives of Methyl 6-methyl-1,2,3,4-tetrahydroquinoline-8-carboxylate have shown promise as organic semiconductors and photostabilizers. This aligns with current industry demands for sustainable materials in electronics and coatings. The compound's UV absorption characteristics are being evaluated for potential applications in photoprotective formulations, responding to the growing consumer interest in advanced skincare ingredients.

Regulatory aspects of this compound are equally important. While not classified as hazardous under current REACH regulations, proper laboratory handling protocols should always be followed. The scientific community continues to monitor its ecotoxicological profile, especially given the increased focus on environmental impact assessment of chemical substances. This precautionary approach reflects broader trends in responsible research and innovation (RRI) within the chemical industry.

Future research directions for CAS No. 1823899-17-7 may explore its potential in bioconjugation chemistry or as a precursor for metal-organic frameworks (MOFs). The compound's structural features make it suitable for crystal engineering applications, particularly in designing porous materials for gas storage. These diverse applications demonstrate why this tetrahydroquinoline derivative remains a compound of significant interest across multiple scientific disciplines.